5-methyl-N-[2-methyl-6-(propan-2-yl)phenyl]thiophene-2-carboxamide

• IUPAC Name: 5-methyl-N-(2-methyl-6-propan-2-ylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H19NOS/c1-10(2)13-7-5-6-11(3)15(13)17-16(18)14-9-8-12(4)19-14/h5-10H,1-4H3,(H,17,18)
• InChI Key: GAYWHCSRQLYUDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)C2=CC=C(S2)C
• Molecular Formula: C16H19NOS
• Molecular Weight: 273.4 g/mol

Description

5-methyl-N-[2-methyl-6-(propan-2-yl)phenyl]thiophene-2-carboxamide is an organic compound that belongs to the class of thiophene carboxamides. This compound is characterized by the presence of a thiophene ring, which is a five-membered ring containing sulfur, and a carboxamide group. The compound’s structure also includes a methyl group and an isopropyl group attached to the phenyl ring, making it a unique and interesting molecule for various applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-N-[2-methyl-6-(propan-2-yl)phenyl]thiophene-2-carboxamide can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-used transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction typically employs palladium catalysts and boron reagents under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized reaction conditions to ensure high yield and purity. The process may include the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-methyl-N-[2-methyl-6-(propan-2-yl)phenyl]thiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring and the thiophene ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

5-methyl-N-[2-methyl-6-(propan-2-yl)phenyl]thiophene-2-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-methyl-N-[2-methyl-6-(propan-2-yl)phenyl]thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-Methyl-6-(6-methyl-1H-benzimidazol-2-yl)phenol: Another compound with a similar structure but different functional groups.

2-Methyl-N-(2-methyl-6-quinolinyl)-5-phenyl-3-furamide: A compound with a quinoline ring instead of a thiophene ring.

Uniqueness

5-methyl-N-[2-methyl-6-(propan-2-yl)phenyl]thiophene-2-carboxamide is unique due to its specific combination of functional groups and its potential applications in various fields. Its thiophene ring and carboxamide group provide distinct chemical properties that differentiate it from other similar compounds.